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Compound of Interest

Compound Name: Clematichinenoside C

Cat. No.: B2542287 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Clematichinenoside C (Cle C) is a triterpenoid saponin isolated from the roots and rhizomes

of Clematis chinensis Osbeck. Triterpenoid saponins are a class of natural products known for

a wide range of biological activities, including anti-inflammatory, anti-tumor, and

immunomodulatory effects. As interest in the therapeutic potential of Clematichinenoside C
grows, standardized protocols for its preparation and use in in vitro studies are essential to

ensure reproducibility and accuracy of experimental results.

This document provides a detailed protocol for the preparation of Clematichinenoside C stock

solutions for use in cell culture experiments. It includes information on solubility, recommended

solvents, storage conditions, and guidelines for diluting the stock solution to desired working

concentrations.

Properties of Clematichinenoside C
A clear understanding of the physicochemical properties of Clematichinenoside C is crucial

for its proper handling and use in experimental settings.
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Property Value

Molecular Formula C₇₀H₁₁₄O₃₄

Molecular Weight 1499.6 g/mol

Appearance White to off-white powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Experimental Protocols
Materials

Clematichinenoside C powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Sterile, disposable serological pipettes

Sterile, filtered pipette tips

Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Preparation of a 10 mM Clematichinenoside C Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used high

concentration for initial stock preparation.

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing Clematichinenoside C:
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Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh a precise amount of Clematichinenoside C powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 1.5 mg of Clematichinenoside C
(Molecular Weight: 1499.6 g/mol ).

Dissolving in DMSO:

Add the appropriate volume of sterile DMSO to the tube containing the weighed

Clematichinenoside C. For the example above, add 100 µL of DMSO.

Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a

37°C water bath may aid in dissolution if necessary. Visually inspect the solution to ensure

there are no visible particles.

Sterile Filtration (Optional but Recommended):

For applications requiring absolute sterility, the DMSO stock solution can be sterile-filtered

using a 0.22 µm syringe filter compatible with DMSO (e.g., PTFE or nylon membranes).

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes.

This minimizes the number of freeze-thaw cycles and reduces the risk of contamination.

Label each aliquot clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the aliquots at -20°C or -80°C for long-term storage. A related compound,

Clematichinenoside AR, can be stored at -80°C for up to 6 months or at -20°C for 1

month[1].

Preparation of Working Solutions
The final concentration of Clematichinenoside C in cell culture media will depend on the

specific cell type and experimental design. Based on studies of other triterpenoid saponins, a

starting range for working concentrations could be between 0.1 µM and 50 µM. It is highly
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recommended to perform a dose-response experiment to determine the optimal concentration

for your specific cell line and assay.

Example: Preparing a 10 µM working solution from a 10 mM stock solution:

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes, it

is good practice to first prepare an intermediate dilution. For example, dilute the 10 mM stock

solution 1:100 in sterile cell culture medium to obtain a 100 µM intermediate solution.

Add 5 µL of the 10 mM stock solution to 495 µL of cell culture medium.

Final Dilution: Dilute the intermediate solution to the final desired concentration. To obtain a

10 µM working solution, dilute the 100 µM intermediate solution 1:10 in cell culture medium.

Add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium.

Important Considerations:

DMSO Concentration: The final concentration of DMSO in the cell culture medium should be

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Vehicle Control: Always include a vehicle control in your experiments, which consists of cell

culture medium containing the same final concentration of DMSO as the experimental wells.

Data Summary
The following table summarizes the key quantitative data for preparing Clematichinenoside C
stock solutions.
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Parameter
Recommended
Value/Solvent

Notes

Solvent Dimethyl Sulfoxide (DMSO)
Use sterile, cell culture grade

DMSO.

Stock Concentration
10 mM (or higher, depending

on solubility)

A high-concentration stock

minimizes the volume of

DMSO added to the final

culture.

Storage Temperature -20°C or -80°C

Aliquoting is highly

recommended to avoid

repeated freeze-thaw cycles.

Storage Duration
Up to 1 month at -20°C; Up to

6 months at -80°C[1]

Based on data for the related

compound Clematichinenoside

AR.

Suggested Working

Concentration Range
0.1 µM - 50 µM

This is an estimated range

based on published data for

other triterpenoid saponins.

The optimal concentration

should be determined

experimentally for each cell

line and assay.

Final DMSO Concentration in

Culture
≤ 0.1%

Higher concentrations of

DMSO can be toxic to cells.

Visualizations
The following diagrams illustrate the workflow for preparing Clematichinenoside C stock

solutions and a conceptual signaling pathway that may be influenced by triterpenoid saponins.
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Stock Solution Preparation
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Caption: Workflow for the preparation of Clematichinenoside C stock and working solutions.
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Clematichinenoside C
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Caption: A conceptual signaling pathway potentially modulated by Clematichinenoside C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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